Cas no 32647-67-9 (Dibenzylidene sorbitol)

Dibenzylidene sorbitol Properties

Names and Identifiers

• Dibenzylidene sorbitol
• 1,3:2,4-Dibenzylidene sorbitol
• Bis-O-(benzylidene)-D-glucitol
• 1,3:2,4-di-O-benzylidene-D-glucitol
• 1,3:2,4-di-O-benzylidene-D-sorbitol
• 1.3,2.4-dibenzylidene-d-sorbitol
• dibenzalsorbitol
• Dibenzylidene-D-sorbitol
• ec1
• ec-1-me
• ecgel-d
• IRGACLEAR D
• millad3905
• millithix925
• sorbitoldibenzol
• bis-o-(phenylmethylene)-d-glucito
• bis-O-(phenylmethylene)-D-Glucitol
• (2R,3R,4R,5S)-Hexane-1,2,3,4,5,6-hexaol compound with phenylmethanediol
• +Expand

• MDL： MFCD01753099
• InChIKey： FRNYWYUVZQQBQN-VVBFYGJXSA-N
• Inchi： 1S/C20H22O6/c21-11-15-17(25-19(23-15)13-7-3-1-4-8-13)18-16(12-22)24-20(26-18)14-9-5-2-6-10-14/h1-10,15-22H,11-12H2/t15-,16+,17-,18-,19?,20?/m1/s1
• SMILES： [C@@]1([H])(OC(C2=CC=CC=C2)O[C@H]1CO)[C@]1([H])OC(C2=CC=CC=C2)O[C@@H]1CO

Computed Properties

• Exact Mass: 358.14200
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 356.125988
• Heavy Atom Count: 26
• Complexity: 489
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 66.4

Experimental Properties

• LogP: 1.93660
• PSA: 77.38000
• Refractive Index: 1.597
• Boiling Point: 548.7 ºC at 760 mmHg
• Melting Point: 224-228ºC
• Flash Point: 285.6 ºC
• Color/Form: White to off white powder
• Solubility: 13mg/L at 20℃
• Density: 1.272